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Compound of Interest

Compound Name: 1,1,4-Trimethylcyclohexane

Cat. No.: B1583164 Get Quote

CAS Number: 7094-27-1

This technical guide provides a comprehensive overview of 1,1,4-trimethylcyclohexane,

catering to researchers, scientists, and professionals in drug development. The document

details its physicochemical properties, spectroscopic data, synthesis protocols, and potential

applications, with a focus on structured data presentation and experimental methodologies.

Physicochemical Properties
1,1,4-Trimethylcyclohexane is a saturated alicyclic hydrocarbon. Its physical and chemical

characteristics are summarized in the table below, providing a foundational understanding of its

behavior in various experimental settings.[1][2][3][4][5][6][7]
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Property Value Unit

CAS Number 7094-27-1

Molecular Formula C₉H₁₈

Molecular Weight 126.24 g/mol

Appearance
Colorless to almost colorless

clear liquid

Boiling Point ~135 °C

Melting Point -77.27 (estimate) °C

Density 0.78 g/cm³

Refractive Index 1.4240 to 1.4280

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1,1,4-
trimethylcyclohexane. Below is a summary of available spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum provides information on the hydrogen environments in

the molecule.[8]

¹³C NMR: The carbon NMR spectrum reveals the number of unique carbon environments.

For 1,1,4-trimethylcyclohexane, the expected signals would correspond to the quaternary

carbon, the methine carbon, the methylene carbons, and the methyl carbons.[8]

Infrared (IR) Spectroscopy
The IR spectrum of 1,1,4-trimethylcyclohexane is characterized by absorptions

corresponding to C-H stretching and bending vibrations typical of saturated hydrocarbons. The

NIST/EPA Gas-Phase Infrared Database contains the IR spectrum for this compound.[1][2][9]

Mass Spectrometry (MS)
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Electron ionization mass spectrometry of 1,1,4-trimethylcyclohexane will produce a molecular

ion peak and a series of fragment ions. The fragmentation pattern is characteristic of cyclic

alkanes and can be used for structural elucidation.[10][11][12][13][14] The molecular ion peak

would be observed at an m/z of 126. Common fragmentation patterns for cyclic alkanes involve

the loss of alkyl groups and ring cleavage.

Gas Chromatography (GC)
The retention of 1,1,4-trimethylcyclohexane in gas chromatography is characterized by its

Kovats retention index. On a standard non-polar column, the Kovats retention index is

approximately 840-850.[2][7][15]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 1,1,4-
trimethylcyclohexane are not extensively published, a common synthetic route involves the

catalytic hydrogenation of the corresponding trimethylbenzene or the dehydration-

hydrogenation of a trimethylcyclohexanol.

Synthesis from 1,4,4-Trimethylcyclohexan-1-ol
A plausible laboratory-scale synthesis involves the dehydration of 1,4,4-trimethylcyclohexan-1-

ol to form a mixture of trimethylcyclohexene isomers, followed by catalytic hydrogenation.

Step 1: Dehydration of 1,4,4-Trimethylcyclohexan-1-ol

To a round-bottom flask equipped with a distillation apparatus, add 1,4,4-

trimethylcyclohexan-1-ol and a catalytic amount of a strong acid (e.g., sulfuric acid or

phosphoric acid).

Heat the mixture to induce dehydration. The resulting alkene isomers will distill as they are

formed.

Collect the distillate, which will be a mixture of trimethylcyclohexene isomers.

Wash the distillate with a saturated sodium bicarbonate solution to neutralize any remaining

acid, followed by a water wash.
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Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate or sodium

sulfate).

Purify the trimethylcyclohexene mixture by distillation.

Step 2: Catalytic Hydrogenation of Trimethylcyclohexenes

In a high-pressure hydrogenation vessel, dissolve the purified trimethylcyclohexene mixture

in a suitable solvent such as ethanol or ethyl acetate.

Add a catalytic amount of a hydrogenation catalyst, typically palladium on carbon (Pd/C) or

platinum oxide (PtO₂).

Seal the vessel and purge with hydrogen gas.

Pressurize the vessel with hydrogen to the desired pressure (e.g., 50-100 psi).

Stir the reaction mixture at room temperature or with gentle heating until the theoretical

amount of hydrogen has been consumed, indicating the completion of the reaction.

Carefully vent the excess hydrogen and filter the reaction mixture through a pad of celite to

remove the catalyst.

Remove the solvent from the filtrate by rotary evaporation.

The resulting crude product, 1,1,4-trimethylcyclohexane, can be purified by fractional

distillation to obtain the final product with high purity.

Applications in Research and Drug Development
While 1,1,4-trimethylcyclohexane itself is not a common therapeutic agent, the

trimethylcyclohexane scaffold is of interest in medicinal chemistry.[16] The rigid and lipophilic

nature of the cyclohexane ring can be utilized to create structurally constrained analogs of drug

candidates. This can lead to improved metabolic stability, receptor binding affinity, and

pharmacokinetic properties. Derivatives of trimethylcyclohexane have been investigated for

their potential biological activities.[16]
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Visualizations
General Synthesis Workflow
The following diagram illustrates a general workflow for the synthesis and purification of 1,1,4-
trimethylcyclohexane.
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Caption: General workflow for the synthesis of 1,1,4-trimethylcyclohexane.

This guide provides a detailed technical overview of 1,1,4-trimethylcyclohexane, intended to

be a valuable resource for scientific professionals. The structured presentation of data and

protocols aims to facilitate its use in a laboratory and research context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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